3-[4-(2-Cyclopentylethylsulfonyl)piperazin-1-yl]propanoic acid

• IUPAC Name: 3-[4-(2-cyclopentylethylsulfonyl)piperazin-1-yl]propanoic acid
• InChI: InChI=1S/C14H26N2O4S/c17-14(18)5-7-15-8-10-16(11-9-15)21(19,20)12-6-13-3-1-2-4-13/h13H,1-12H2,(H,17,18)
• InChI Key: SCUZXQZZTZKZDK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCS(=O)(=O)N2CCN(CC2)CCC(=O)O
• Molecular Formula: C14H26N2O4S
• Molecular Weight: 318.43 g/mol

Description

3-[4-(2-Cyclopentylethylsulfonyl)piperazin-1-yl]propanoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as CP-465,022 and is classified as a selective GABA-B receptor antagonist.

Mechanism of Action

3-[4-(2-Cyclopentylethylsulfonyl)piperazin-1-yl]propanoic acid acts as a selective antagonist of the GABA-B receptor. The GABA-B receptor is a metabotropic receptor that is involved in the regulation of neurotransmitter release and neuronal excitability. By blocking the GABA-B receptor, this compound enhances the release of dopamine and other neurotransmitters in the brain, which can lead to its therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its effects on the GABA-B receptor. It has been shown to enhance the release of dopamine and other neurotransmitters in the brain, which can lead to its therapeutic effects. It has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[4-(2-Cyclopentylethylsulfonyl)piperazin-1-yl]propanoic acid for lab experiments is its selectivity for the GABA-B receptor. This allows for more precise targeting of the receptor and reduces the risk of off-target effects. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-[4-(2-Cyclopentylethylsulfonyl)piperazin-1-yl]propanoic acid. One potential direction is the development of more potent and selective GABA-B receptor antagonists for the treatment of neurological and psychiatric disorders. Another direction is the study of the effects of this compound on other neurotransmitter systems and its potential use in the treatment of other disorders such as pain and addiction. Additionally, further research is needed to determine the long-term safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 3-[4-(2-Cyclopentylethylsulfonyl)piperazin-1-yl]propanoic acid involves the reaction of 2-cyclopentylethylamine with 1-(chloromethyl)-4-(2-methoxyphenyl)piperazine. The reaction is carried out in the presence of a base and an organic solvent such as acetonitrile. The resulting product is then purified using chromatographic techniques to obtain the final product.

Scientific Research Applications

3-[4-(2-Cyclopentylethylsulfonyl)piperazin-1-yl]propanoic acid has been extensively studied for its potential therapeutic applications. It has been shown to be effective in the treatment of various neurological and psychiatric disorders such as anxiety, depression, and schizophrenia. It has also been studied for its potential use in the treatment of drug addiction and alcoholism.